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Compound of Interest

Compound Name: MBX3135

Cat. No.: B12369508 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical guidance on the safe handling, personal protective equipment

(PPE), and disposal of MBX3135, an efflux pump inhibitor investigated for its potential to

enhance the efficacy of antibiotics. Adherence to these protocols is essential to ensure

personnel safety and maintain a secure laboratory environment.

Summary of Key Safety Information
MBX3135 is a bioactive small molecule intended for research use only.[1] While a specific

Safety Data Sheet (SDS) is not publicly available, the known cytotoxic properties and general

handling principles for research chemicals necessitate stringent safety precautions. The

primary routes of potential exposure are inhalation, ingestion, and skin/eye contact.

Quantitative Cytotoxicity Data
The following table summarizes the reported in vitro cytotoxicity of MBX3135 against a human

cell line. This data underscores the importance of minimizing direct exposure.

Cell Line Parameter Value Reference

HeLa CC50 62.4 µM [1]
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CC50 (Half-maximal cytotoxic concentration): The concentration of a substance that causes the

death of 50% of a cell population.

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory for all personnel handling MBX3135. The

following table outlines the minimum required PPE for various laboratory operations.

Operation Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: N95 or higher-rated respirator to

prevent inhalation of fine particles. - Ventilation:

Certified chemical fume hood. - Gloves: Two

pairs of nitrile gloves (double-gloving). - Eye

Protection: Chemical splash goggles. - Lab

Coat: Fully buttoned lab coat.

Solution Preparation and Handling

- Ventilation: Certified chemical fume hood. -

Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields or chemical splash

goggles. - Lab Coat: Fully buttoned lab coat.

Cell Culture and In Vitro Assays

- Ventilation: Biosafety cabinet (Class II). -

Gloves: Nitrile gloves. - Eye Protection: Safety

glasses. - Lab Coat: Fully buttoned lab coat.

Experimental Protocol: Preparation of a 10 mM
Stock Solution of MBX3135 in DMSO
This protocol details the step-by-step procedure for safely preparing a stock solution of

MBX3135.

Materials:

MBX3135 (solid powder)

Anhydrous dimethyl sulfoxide (DMSO)
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Microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Procedure:

Pre-Weighing Preparations:

Don all required PPE for handling solid MBX3135 as specified in the table above.

Ensure the chemical fume hood is certified and functioning correctly.

Decontaminate the work surface within the fume hood.

Weighing MBX3135:

Place a new, clean microcentrifuge tube on the analytical balance and tare.

Carefully weigh the desired amount of MBX3135 directly into the tube. Avoid creating dust.

Record the exact weight.

Solubilization:

Inside the fume hood, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the MBX3135 powder to achieve a final concentration of

10 mM.

Cap the tube securely.

Mixing:

Vortex the solution until the MBX3135 is completely dissolved. Gentle heating may be

applied if necessary, but the stability of MBX3135 under these conditions should be

considered.
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Labeling and Storage:

Clearly label the tube with the compound name (MBX3135), concentration (10 mM in

DMSO), date of preparation, and your initials.

Store the stock solution at the recommended temperature (typically -20°C or -80°C) in a

designated and clearly marked storage box.

Operational and Disposal Plans
A systematic workflow for the handling and disposal of MBX3135 is critical to minimize risk and

environmental impact.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b12369508?utm_src=pdf-body
https://www.benchchem.com/product/b12369508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12369508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase

Handling Phase

Disposal Phase

Assess Hazards & Review SDS (if available)

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Solid MBX3135

Prepare Stock Solution

Perform Experiment

Segregate Waste

Solid Waste (Contaminated tips, tubes) Liquid Waste (Unused solutions)

Dispose in Labeled Hazardous Waste Container

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of MBX3135.
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Disposal Plan Details:

Solid Waste: All disposable materials that have come into contact with MBX3135, such as

pipette tips, microcentrifuge tubes, and contaminated gloves, must be disposed of in a

designated solid hazardous waste container.

Liquid Waste: All solutions containing MBX3135, including unused stock solutions and

experimental media, must be collected in a labeled hazardous liquid waste container. Do not

pour down the drain.

Decontamination: All non-disposable equipment and work surfaces should be

decontaminated with an appropriate solvent (e.g., 70% ethanol) after use.

Waste Pickup: Follow your institution's guidelines for the pickup and disposal of hazardous

chemical waste. Ensure all waste containers are properly labeled and sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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